2,5-dichloro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C13H17Cl2NO4S2/c14-10-1-2-11(15)12(7-10)22(18,19)16-8-13(20-5-4-17)3-6-21-9-13/h1-2,7,16-17H,3-6,8-9H2
• InChI Key: KRUAUTUKESITPF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)OCCO
• Molecular Formula: C13H17Cl2NO4S2
• Molecular Weight: 386.3 g/mol
• CAS No.: 2320685-04-7

Description

2,5-Dichloro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide core substituted with two chlorine atoms at positions 2 and 3. Its structure includes a tetrahydrothiophene (thiirane) ring modified with a 2-hydroxyethoxy group and a methylene bridge linking the sulfonamide moiety to the tetrahydrothiophene system. The hydroxyethoxy substituent enhances hydrophilicity, which may improve solubility and bioavailability compared to non-polar analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The provided evidence () describes 3-chloro-N-(2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl)-N-methylbenzenesulfonamide , a structurally related sulfonamide. Below is a detailed comparison:

Property	Target Compound	Compound
Core Structure	Benzenesulfonamide with 2,5-dichloro substitution	Benzenesulfonamide with 3-chloro substitution
Ring System	Tetrahydrothiophene (saturated sulfur-containing ring)	Thiophene (aromatic sulfur-containing ring)
Substituents	- 2-Hydroxyethoxy group on tetrahydrothiophene - Methylene bridge to sulfonamide	- 3,5-Dimethylpyrazole carbonyl group on thiophene - N-methylation on sulfonamide
Hydrophilicity	Higher (due to hydroxyethoxy group)	Lower (aromatic thiophene and pyrazole groups reduce polarity)
Potential Applications	Enhanced solubility may favor drug delivery	Pyrazole carbonyl may improve binding affinity to hydrophobic enzyme pockets

Functional Implications

Chlorine Substitution: The 2,5-dichloro pattern in the target compound creates steric and electronic effects distinct from the 3-chloro substitution in ’s compound.

Ring Systems :

• The tetrahydrothiophene ring in the target compound introduces conformational flexibility and reduced aromaticity compared to the thiophene in . This could influence binding modes to biological targets, such as enzymes or receptors.

Hydroxyethoxy vs. Pyrazole Carbonyl :

• The hydroxyethoxy group in the target compound provides hydrogen-bonding capability, improving water solubility and pharmacokinetics. In contrast, the pyrazole carbonyl in ’s compound introduces a planar, electron-deficient moiety that may enhance interactions with hydrophobic enzyme pockets (e.g., kinase ATP-binding sites) .

N-Methylation: The compound includes N-methylation on the sulfonamide, which reduces hydrogen-bond donor capacity but increases metabolic stability. The absence of this group in the target compound may allow for stronger hydrogen-bond interactions but shorter half-life.